molecular formula C16H16FN3 B8740281 2-tert-Butylamino-4-[4-fluoro-phenylethynyl]pyrimidine CAS No. 876521-23-2

2-tert-Butylamino-4-[4-fluoro-phenylethynyl]pyrimidine

Cat. No. B8740281
CAS RN: 876521-23-2
M. Wt: 269.32 g/mol
InChI Key: ISXQUWSDJKMSPH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-tert-Butylamino-4-[4-fluoro-phenylethynyl]pyrimidine is a useful research compound. Its molecular formula is C16H16FN3 and its molecular weight is 269.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-tert-Butylamino-4-[4-fluoro-phenylethynyl]pyrimidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-tert-Butylamino-4-[4-fluoro-phenylethynyl]pyrimidine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

876521-23-2

Molecular Formula

C16H16FN3

Molecular Weight

269.32 g/mol

IUPAC Name

N-tert-butyl-4-[2-(4-fluorophenyl)ethynyl]pyrimidin-2-amine

InChI

InChI=1S/C16H16FN3/c1-16(2,3)20-15-18-11-10-14(19-15)9-6-12-4-7-13(17)8-5-12/h4-5,7-8,10-11H,1-3H3,(H,18,19,20)

InChI Key

ISXQUWSDJKMSPH-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)NC1=NC=CC(=N1)C#CC2=CC=C(C=C2)F

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a mixture of Pd(PPh3)Cl2 (0.4 g) in Et3N (150 mL) and THF (150 mL) under a stream of N2, was added tert-butylamino-4-ethynylpyrimidine (18.6 g, 0.11 mol). After bubbling N2 into the solution for 15 min, 4-iodo-fluorobenzene (23.6 g, 0.11 mol) and CuI (0.22 g) were added sequentially. The mixture was stirred at rt for 2.5 h. The precipitate was filtered and washed with EtOAc. The filtrate was concentrated and the residue was diluted with EtOAc and loaded directly onto a short pad of silica gel. The product was eluted with 10% EtOAc in hexanes to afford the crude product, which was recrystallized from EtOAc/hexanes to give the title compound as a light yellow solid (25 g, 84%). TLC: Rf=0.30. mp 97-99° C. IR: 3287 (w), 2964 (w), 2222 (w), 1566 (s). 1H NMR: 8.26 (d, J=4.2 Hz, 1H), 7.60-7.55 (m, 2H), 7.10-7.00 (m, 2H), 6.65 (d, J=4.9 Hz, 1H), 5.22 (s, 1H), 1.45 (s, 9H). 13C NMR: 164.19, (162.19, 162.03), 157.77, 150.83, (134.35, 134.29), (117.84, 117.81), (115.94, 115.76), 112.37, 89.91, 87.24, 51.07, 28.86. Anal. Calcd for C16H16FN3: C, 71.36; H, 5.99; N, 15.60. Found: C, 71.25; H, 5.95; N, 15.66.
[Compound]
Name
Pd(PPh3)Cl2
Quantity
0.4 g
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
150 mL
Type
solvent
Reaction Step One
Name
Quantity
150 mL
Type
solvent
Reaction Step One
Quantity
18.6 g
Type
reactant
Reaction Step Two
Quantity
23.6 g
Type
reactant
Reaction Step Three
Name
Quantity
0.22 g
Type
catalyst
Reaction Step Three
Yield
84%

Synthesis routes and methods II

Procedure details

A solution of 2-chloro-4-(4-fluoro-phenylethynyl)-pyrimidine (1 equiv.) in tert-butylamine (0.2 M) is heated at 80° C. in a sealed tube for 24 h. The mixture is cooled to rt, diluted with water, and extracted with EtOAc. The organic layer is concentrated and the residue purified by column chromatography to provide the title compound.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.